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Compound of Interest

Compound Name: p-Tolyl disulfide

Cat. No.: B093600 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
p-Tolyl disulfide, also known as bis(4-methylphenyl) disulfide, is an organosulfur compound

with the chemical formula (CH₃C₆H₄S)₂. It is characterized by a disulfide bond linking two p-

tolyl groups. This compound serves as a key intermediate and reagent in organic synthesis and

holds relevance in various fields of chemical and pharmaceutical research. This technical guide

provides a detailed overview of the physicochemical properties of p-Tolyl disulfide,

experimental protocols for its synthesis, and an exploration of its chemical reactivity and

stability.

Physicochemical Properties
The physicochemical properties of p-Tolyl disulfide are summarized in the tables below,

providing a comprehensive dataset for easy reference and comparison.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b093600?utm_src=pdf-interest
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₄H₁₄S₂ [1][2][3]

Molecular Weight 246.39 g/mol [1][2][3]

Appearance
White to light yellow or orange-

green crystalline solid/powder
[1]

Melting Point 43-46 °C

Boiling Point 210-215 °C [2]

Flash Point 113 °C (closed cup)

Density 1.068 g/cm³ at 111.0 °C [2]

Solubility
Moderately soluble in organic

solvents, insoluble in water.
[1]

Spectroscopic Data
Spectrum Type Key Data/Observations Source

¹H NMR

Spectra available, showing

characteristic peaks for the

tolyl protons.

[4][5]

¹³C NMR

Spectra available, confirming

the carbon framework of the

molecule.

[6]

Mass Spectrometry
Mass spectra (GC-MS) are

available for analysis.
[7]

FT-IR Spectroscopy
Infrared spectra are available

for vibrational mode analysis.
[8]

UV-Vis Spectroscopy
UV-Vis spectral data is

available.
[9]
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Synthesis of p-Tolyl Disulfide
A common method for the synthesis of p-Tolyl disulfide involves the reduction of p-

toluenesulfonyl chloride. The following protocol is adapted from established synthetic

procedures.

Materials:

p-Toluene sulfonyl chloride

Acetic acid

Sodium iodide

30% Sodium bisulfite solution

20% Sodium hydroxide solution

n-Hexane

Anhydrous sodium sulfate

Procedure:

Dissolve 19 g (0.1 mole) of p-toluene sulfonyl chloride in 100 ml of acetic acid.

Add 1.5 g (0.01 mole) of sodium iodide to the solution and stir until completely dissolved

(approximately 5 minutes). The solution will turn dark brown.

Slowly add a 30% sodium bisulfite solution dropwise. The rate of addition should be

controlled to just discharge the iodine color of the mixture.

During the addition, raise the temperature of the mixture to 60°C over about 30 minutes.

Continue the reaction at this temperature until the iodine color no longer reappears.

Dilute the reaction mixture with 50 ml of water and adjust the pH to 4 by adding a 20%

sodium hydroxide solution.
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Extract the mixture three times with 80 ml of n-hexane each.

Combine the hexane phases, dry over anhydrous sodium sulfate, and evaporate the solvent

under atmospheric pressure.

Remove residual solvent from the distillation residue at 70°C in vacuo.

Crystallize the product at 20°C to obtain p-tolyl disulfide.

This procedure typically yields around 11.9 g (97%) of p-tolyl disulfide with a melting point of

43-45°C.

Chemical Reactivity and Stability
p-Tolyl disulfide is a relatively stable compound under standard conditions.[1] However, the

disulfide bond is susceptible to both oxidation and reduction. Reduction of the disulfide bond

yields p-toluenethiol, a useful intermediate in organic synthesis. The compound's reactivity

makes it a valuable reagent for the formation of other sulfur-containing derivatives.[1]

Studies on the solid-state behavior of di-p-tolyl disulfide have revealed interesting

polymorphism under high pressure.[10][11][12] Computational and experimental investigations

have shown the existence of a "conventional" form and a "hidden" high-pressure form, which

can be obtained through recrystallization from solution at elevated pressures.[10][11][12] This

highlights the compound's structural versatility under different physical conditions.

Visualizations
Logical Relationship: Role of Disulfides in Redox
Signaling
While specific signaling pathways involving p-tolyl disulfide are not extensively documented,

the disulfide moiety is a key player in cellular redox signaling. The following diagram illustrates

the general role of disulfide-containing compounds in modulating protein function through thiol-

disulfide exchange, a fundamental mechanism in cellular signaling.
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Caption: General role of disulfides in redox signaling.

Experimental Workflow: Synthesis of p-Tolyl Disulfide
The following diagram outlines the key steps in the synthesis of p-tolyl disulfide as described

in the experimental protocol.
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Caption: Workflow for the synthesis of p-Tolyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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